Cas no 95915-82-5 (N-(6-Aminohexyl)-2-nitrobenzenesulfonamide Hydrochloride)

• Product Name: N-(6-Aminohexyl)-2-nitrobenzenesulfonamide Hydrochloride
• CAS No: 95915-82-5
• MF: C₁₂H₂₀ClN₃O₄S
• MW: 337.822900772095
• MDL: MFCD06797045
• CID: 799947
• PubChem ID: 87563083
• Update Time: 2024-10-25

N-(6-Aminohexyl)-2-nitrobenzenesulfonamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-(6-aminohexyl)-2-nitro-, hydrochloride (1:1)
• N-(6-Aminohexyl)-2-nitrobenzenesulfonamide Hydrochloride
• N-(6-AMINOETHYL)-2-NITROBENZENESULFONAMIDE
• Ns-HMD*HCl
• 1-Amino-6-(2-nitrobenzenesulfonamido)hexane Hydrochloride
• N-(2-Nitrobenzenesulfonyl)-1,6-hexanediamine Hydrochloride
• N-(o-Ns)-1,6-diaminohexane Hydrochloride
• CRQMJHQZDIEKGD-UHFFFAOYSA-N
• n-(6-aminohexyl)-2-nitrobenzenesulfonamidehydrochloride
• N-(6-aminohexyl)-2-nitrobenzenesulfonamide;hydrochloride
• N-(6-Aminohexyl)-2-nitrobenzene-1-sulfonamide--
• Benzenesulfonamide, N-(6-aminohexyl)-2-nitro-, monohydrochloride (9CI)
• Benzenesulfonamide, N-(6-aminohexyl)-o-nitro-, hydrochloride (7CI)
• SCHEMBL6792141
• T71498
• MFCD06797045
• 95915-82-5
• N-(6-AMINOHEXYL)-2-NITROBENZENESULFONAMIDE HCL
• AKOS015847999
• N-(6-Aminohexyl)-2-nitrobenzene-1-sulfonamide--hydrogen chloride (1/1)
• CS-0367993
• DTXSID60627777
• VDA91582
• N-Nosyl-1,6-diaminohexane hydrochloride, N-(2-Nitrobenzenesulfonyl)-1,6-diaminohexane hydrochloride
• A1662
• SB83521

• MDL： MFCD06797045
• Inchi： 1S/C12H19N3O4S.ClH/c13-9-5-1-2-6-10-14-20(18,19)12-8-4-3-7-11(12)15(16)17;/h3-4,7-8,14H,1-2,5-6,9-10,13H2;1H
• InChI Key： CRQMJHQZDIEKGD-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C(S(NCCCCCCN)(=O)=O)=CC=CC=1)=O

Computed Properties

• Exact Mass: 337.08600
• Monoisotopic Mass: 337.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 389
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 126

Experimental Properties

• Melting Point: 162.0 to 167.0 deg-C
• Boiling Point: 502°C at 760 mmHg
• Flash Point: 257.4°C
• PSA: 126.39000
• LogP: 4.88940